Cas no 2909-38-8 (3-Chlorophenyl isocyanate)

• Product Name: 3-Chlorophenyl isocyanate
• CAS No: 2909-38-8
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD00002016
• CID: 43569
• PubChem ID: 17968
• Update Time: 2025-04-18

3-Chlorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenyl isocyanate
• Benzene, 1-chloro-3-isocyanato-
• 1-chloro-3-isocyanato-benzen
• 3-Chloroisocyanatobenzene
• 3-chlorophenylcarbonimide
• Isocyanic acid, m-chlorophenyl ester
• m-Chlorfenylisokyanat
• m-chlorophenylcarbonimide
• 1-Chloro-3-isocyanato-benzene
• 1-chloro-3-isocyanatobenzene
• Benzene,1-chloro-3-isocyanato
• Isocyanic Acid 3-Chlorophenyl Ester
• m-Chlorfenylisokyanat [Czech]
• m-chlorophenylisocyanate
• m-Chlorophenyl isocyanate
• 3-Chlorophenylisocyanate
• HHIRBXHEYVDUAM-UHFFFAOYSA-N
• Y54698FM83
• 3-chlorobenzenisocyanate
• m-chlorophenyliso-cyanate
• WLN: OCNR CG
• 3-chloro-phenyl isocyanate
• 3-chloro phenyl isocyanate
• NSC 76588
• 2909-38-8
• 3- Chlorophenyl isocyanate
• 3-chlorophenylisocyanic acid
• meta-chlorophenyl isocyanate
• 3-chloro-phenyl-isocyanate
• VS-03684
• E78077
• DTXSID1062702
• NS00007754
• 1-chloro-3-isocyanato benzene
• 3-Chlorophenyl isocyanate, 99%
• 3-chlorophenyl-isocyanate
• I0119
• SCHEMBL58110
• FT-0615511
• NSC76588
• AKOS000119286
• NSC-76588
• EC 220-822-5
• A5462
• J-017387
• EINECS 220-822-5
• BP-12958
• 3-chloro-1-isocyanato-benzene
• MFCD00002016
• EN300-21284
• Q26840975
• 3chloro-phenyl isocyanate
• 3-chloro-1-isocyanato benzene
• F2190-0545
• UNII-Y54698FM83
• BBL013128
• DB-047523
• STK399778

• MDL： MFCD00002016
• Inchi： 1S/C7H4ClNO/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
• InChI Key： HHIRBXHEYVDUAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N=C=O
• BRN： 742445

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: No colourless liquid
• Density: 1.26 g/mL at 25 °C(lit.)
• Melting Point: −4 °C (lit.)
• Boiling Point: 204°C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.559(lit.)
• Solubility: Decomposes
• Water Partition Coefficient: decomposition
• PSA: 29.43000
• LogP: 2.30730
• Sensitiveness: Moisture Sensitive

3-Chlorophenyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H330,H334
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2206 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 26-35-37-42
• Safety Instruction： S23-S26-S28-S36/37/39-S45-S38-S37/39-S28A-S22
• FLUKA BRAND F CODES：19
• RTECS：NQ8560000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R26; R36/37/38; R42
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides